Cas no 2364584-57-4 (5-(2-Bromo-4-(trifluoromethoxy)phenyl)oxazole)

5-(2-Bromo-4-(trifluoromethoxy)phenyl)oxazole is a halogenated heterocyclic compound featuring an oxazole core substituted with a bromo- and trifluoromethoxyphenyl group. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research as a versatile intermediate. The presence of both bromine and trifluoromethoxy groups enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. Its electron-withdrawing properties also facilitate the development of bioactive molecules with improved metabolic stability. The compound’s well-defined synthetic pathway ensures high purity, critical for applications in medicinal chemistry and material science. Its stability under standard conditions further supports handling and storage in laboratory settings.

5-(2-Bromo-4-(trifluoromethoxy)phenyl)oxazole structure

2364584-57-4 structure

Product Name:5-(2-Bromo-4-(trifluoromethoxy)phenyl)oxazole

CAS No:2364584-57-4

MF:C₁₀H₅BrF₃NO₂

MW:308.051412343979

MDL:MFCD32631829

CID:5079328

Update Time:2026-03-01

5-(2-Bromo-4-(trifluoromethoxy)phenyl)oxazole Chemical and Physical Properties

Names and Identifiers

- 5-(2-Bromo-4-(trifluoromethoxy)phenyl)oxazole
- MDL： MFCD32631829
- Inchi： 1S/C10H5BrF3NO2/c11-8-3-6(17-10(12,13)14)1-2-7(8)9-4-15-5-16-9/h1-5H
- InChI Key： UNUSNSOYAIJXPN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=CC=1C1=CN=CO1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 264
XLogP3: 3.9
Topological Polar Surface Area: 35.3

5-(2-Bromo-4-(trifluoromethoxy)phenyl)oxazole Pricemore >>

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abcr	AB559696-250 mg	5-(2-Bromo-4-(trifluoromethoxy)phenyl)oxazole; .	2364584-57-4		250MG	€442.70	2023-07-11
abcr	AB559696-500 mg	5-(2-Bromo-4-(trifluoromethoxy)phenyl)oxazole; .	2364584-57-4		500MG	€752.80	2023-07-11
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